2,4-dichloro-N-[1-(2-chlorobenzyl)-1H-1,2,4-triazol-3-yl]benzamide

• IUPAC Name: 2,4-dichloro-N-[1-[(2-chlorophenyl)methyl]-1,2,4-triazol-3-yl]benzamide
• InChI: InChI=1S/C16H11Cl3N4O/c17-11-5-6-12(14(19)7-11)15(24)21-16-20-9-23(22-16)8-10-3-1-2-4-13(10)18/h1-7,9H,8H2,(H,21,22,24)
• InChI Key: NSXKUDNNIUKKSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=NC(=N2)NC(=O)C3=C(C=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C16H11Cl3N4O
• Molecular Weight: 381.6 g/mol

Description

2,4-dichloro-N-[1-(2-chlorobenzyl)-1H-1,2,4-triazol-3-yl]benzamide is a chemical compound that has gained attention in the field of scientific research due to its potential use as an antifungal agent.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-[1-(2-chlorobenzyl)-1H-1,2,4-triazol-3-yl]benzamide is not fully understood. However, it is believed that this compound inhibits the synthesis of ergosterol, a vital component of fungal cell membranes. This disruption of the cell membrane ultimately leads to the death of the fungal cell.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not exhibit significant cytotoxic effects on mammalian cells. In addition, this compound has been shown to have low binding affinity for human cytochrome P450 enzymes, which suggests a low potential for drug-drug interactions.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichloro-N-[1-(2-chlorobenzyl)-1H-1,2,4-triazol-3-yl]benzamide in lab experiments is its broad spectrum of activity against fungal species. Additionally, this compound has been shown to have low toxicity and low potential for drug-drug interactions. However, a limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

For research on 2,4-dichloro-N-[1-(2-chlorobenzyl)-1H-1,2,4-triazol-3-yl]benzamide could include exploring its potential use as a combination therapy with other antifungal agents. In addition, further studies could investigate the efficacy of this compound in animal models of fungal infections. Finally, research could also focus on developing more soluble formulations of this compound to improve its bioavailability and efficacy.

Scientific Research Applications

2,4-dichloro-N-[1-(2-chlorobenzyl)-1H-1,2,4-triazol-3-yl]benzamide has been studied for its potential use as an antifungal agent. In vitro studies have shown that this compound exhibits activity against a variety of fungal species, including Candida albicans and Aspergillus fumigatus. In addition, this compound has also been shown to have activity against certain types of bacteria, such as Staphylococcus aureus.